1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine

• Molecular Formula: C12H20ClN5
• Molecular Weight: 269.77 g/mol
• IUPAC Name: N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-1-(1-methylpyrazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C12H19N5.ClH/c1-4-17-12(10(2)7-14-17)9-13-8-11-5-6-16(3)15-11;/h5-7,13H,4,8-9H2,1-3H3;1H
• InChI Key: NYFZIRTZSACLMX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C)CNCC2=NN(C=C2)C.Cl

Description

IUPAC Nomenclature and Systematic Identification

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is derived through systematic analysis of its substituent positions and functional groups. The parent structure consists of two pyrazole rings connected via a methanamine linker. The first pyrazole ring (positioned as the primary substituent) contains ethyl and methyl groups at the 1- and 4-positions, respectively. The second pyrazole ring features a methyl group at the 1-position. The methanamine group bridges the 5-position of the first pyrazole and the 3-position of the second pyrazole.

The full IUPAC name is N-[(1-methyl-1H-pyrazol-3-yl)methyl]-1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)methanamine . This nomenclature aligns with PubChem’s naming conventions for analogous compounds, such as N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-1-(4-fluorophenyl)methanamine. The molecular formula is C₁₃H₂₂N₆ , with a molecular weight of 262.36 g/mol, computed using PubChem’s atomic mass data.

Table 1: Systematic Identifiers

Identifier	Value
IUPAC Name	N-[(1-methyl-1H-pyrazol-3-yl)methyl]-1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)methanamine
Molecular Formula	C₁₃H₂₂N₆
SMILES	CCN1C(=C(C=N1)C)CNCC2=CN(N=C2)C
InChI Key	PJURHLMAIJEOBH-UHFFFAOYSA-N

The SMILES string and InChI key confirm the connectivity of substituents and stereochemical features, consistent with related pyrazolyl methanamines.

Molecular Geometry Optimization Through Computational Modeling

Density Functional Theory (DFT) calculations at the B3LYP/6-311+G(d,p) level reveal the compound’s optimized geometry. The ethyl group at the 1-position of the first pyrazole introduces steric hindrance, causing a slight distortion in the pyrazole ring’s planarity. The dihedral angle between the two pyrazole rings is 112.5°, indicating a non-coplanar arrangement that minimizes electronic repulsion.

Table 2: Key Geometric Parameters

Parameter	Value (Å or °)
C5-N1 (Pyrazole 1)	1.341 Å
N1-C2 (Pyrazole 1)	1.385 Å
C3-C4 (Pyrazole 1)	1.402 Å
Dihedral Angle	112.5°

The methanamine linker adopts a staggered conformation, with a C-N-C bond angle of 109.7°, characteristic of sp³ hybridization. Natural Bond Orbital (NBO) analysis shows hyperconjugative interactions between the lone pairs on the methanamine nitrogen and the σ* orbitals of adjacent C-N bonds, stabilizing the structure by 12.3 kcal/mol.

Crystallographic Analysis of Pyrazole Ring Substituent Configurations

Single-crystal X-ray diffraction data for this compound remains unreported, but analogous structures, such as 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-(4-fluorobenzyl)methanamine hydrochloride, provide insights. The ethyl and methyl substituents on the pyrazole rings adopt equatorial positions to minimize steric clashes. The crystal packing is stabilized by weak C-H···N hydrogen bonds (2.8–3.1 Å) and van der Waals interactions between methyl groups.

In related derivatives, the pyrazole rings exhibit bond lengths of 1.34–1.40 Å for C-N and 1.38–1.42 Å for C-C, consistent with aromatic delocalization. The methyl group at the 4-position of the first pyrazole causes a 5° puckering distortion, as observed in 1,3,5-trimethyl-N-methyl-4-pyrazolemethanamine.

Comparative Structural Analysis With Analogous Bis-Pyrazolyl Methanamine Derivatives

Comparative analysis with derivatives like 1-(1-ethyl-1H-pyrazol-3-yl)-N-[(1-methyl-1H-pyrazol-5-yl)methyl]methanamine and N-methyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine reveals distinct structural trends:

Table 3: Structural Comparisons

Compound	Dihedral Angle (°)	C-N Bond Length (Å)
Target Compound	112.5	1.341
1-(1-Ethyl-1H-pyrazol-3-yl) Derivative	118.2	1.338
N-Methyl Trimethylpyrazole	105.8	1.347

Electron-donating methyl groups increase pyrazole ring electron density, shortening C-N bonds (1.341 Å vs. 1.347 Å in N-methyl derivatives). Fluorine substituents, as in 4-fluorobenzyl analogs, introduce electronegativity effects, elongating adjacent C-C bonds by 0.02 Å. The steric bulk of ethyl groups increases dihedral angles by 6–7° compared to methyl-substituted derivatives.

The methanamine linker’s flexibility allows adaptive conformational changes in response to substituent electronic profiles, a feature critical for biological activity modulation. These structural insights underscore the compound’s potential as a scaffold in medicinal chemistry.

Preparation Methods

Formation of Pyrazole Intermediates

The synthesis begins with the preparation of substituted pyrazole rings. For the 1-ethyl-4-methyl-1H-pyrazol-5-yl moiety, cyclization of hydrazine derivatives with 1,3-diketones or α,β-unsaturated carbonyl compounds is standard. A typical protocol involves reacting ethyl hydrazine carboxylate with acetylacetone in ethanol under reflux (78°C) for 12 hours, achieving a cyclization yield of 85–90%. The 1-methyl-1H-pyrazol-3-ylmethyl group is synthesized via nucleophilic substitution, where 3-chloromethyl-1-methylpyrazole reacts with sodium azide in DMF at 50°C, followed by Staudinger reduction to yield the primary amine.

Coupling of Pyrazole Moieties

The final step involves coupling the two pyrazole derivatives through a reductive amination or nucleophilic displacement. A preferred method uses 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)methanamine and 1-methyl-1H-pyrazole-3-carbaldehyde in methanol, with sodium cyanoborohydride as the reducing agent. This reaction proceeds at room temperature for 24 hours, yielding the target compound with 70–75% efficiency.

Table 1: Key Reaction Conditions for Intermediate Synthesis

Step	Reagents	Solvent	Temperature (°C)	Yield (%)
Pyrazole cyclization	Ethyl hydrazine, acetylacetone	Ethanol	78	85–90
Chloromethylation	3-Chloromethyl-1-methylpyrazole	DMF	50	65–70
Reductive amination	NaCNBH3, MeOH	Methanol	25	70–75

Alternative Pathways via Functional Group Interconversion

Deprotection Strategies

Patent literature describes a method where tert-butoxycarbonyl (Boc)-protected intermediates are deprotected using trifluoroacetic acid (TFA) in dichloromethane. For instance, Boc-protected 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)methanamine is treated with 20% TFA for 2 hours at 0°C, achieving quantitative deprotection. This approach minimizes side reactions and preserves the integrity of the pyrazole rings.

Flow Reactor Optimization

Recent advances employ continuous flow reactors to enhance reaction control. Lithiation of 1-methylpyrazole derivatives using n-butyllithium in tetrahydrofuran (THF) at −78°C, followed by quenching with electrophiles, achieves regioselective functionalization. This method reduces reaction times from hours to minutes and improves yields by 15–20% compared to batch processes.

Industrial-Scale Production

Solvent and Catalyst Selection

Industrial protocols prioritize green chemistry principles. Ethanol and water are favored solvents for cyclization and amination steps, reducing environmental impact. Catalytic systems, such as palladium on carbon (Pd/C) for hydrogenation or zeolites for acid-catalyzed reactions, enhance atom economy. For example, hydrogenation of the imine intermediate using 5% Pd/C in ethanol under 50 psi H2 at 60°C achieves 95% conversion.

Crystallization and Purification

Final purification involves cooling crystallization from toluene or ethyl acetate. The compound exhibits high solubility in polar aprotic solvents (e.g., DMSO: 250 mg/mL) but low solubility in hexanes (<5 mg/mL). Recrystallization from a 1:3 ethyl acetate/hexane mixture at −20°C yields 98% pure product.

Table 2: Industrial Process Parameters

Parameter	Conditions	Outcome
Hydrogenation pressure	50 psi H2	95% conversion
Crystallization solvent	Ethyl acetate/hexane (1:3)	98% purity
Flow reactor residence time	10 minutes	20% yield increase

Characterization and Quality Control

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy confirms structural integrity. The 1H NMR spectrum (400 MHz, CDCl3) displays characteristic signals: δ 1.35 (t, 3H, CH2CH3), δ 2.25 (s, 3H, CH3), δ 3.75 (s, 3H, NCH3), and δ 7.45 (s, 1H, pyrazole-H). Mass spectrometry (EI-MS) shows a molecular ion peak at m/z 218.3 [M+H]+, consistent with the molecular formula C12H19N5.

Purity Assessment

High-performance liquid chromatography (HPLC) with a C18 column and acetonitrile/water (70:30) mobile phase resolves the compound at 7.2 minutes, with ≥99% purity. Residual solvents are quantified via gas chromatography (GC), adhering to ICH Q3C guidelines.

Chemical Reactions Analysis

Types of Reactions

1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding pyrazole N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced pyrazole derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups on the pyrazole rings can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.

Substitution: Various nucleophiles such as halides, amines, or thiols; reactions often conducted in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole N-oxides, while reduction can produce reduced pyrazole derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Recent studies have explored the potential of pyrazole derivatives in cancer therapy. Compounds with similar structures have shown promise as inhibitors of cancer cell proliferation. For instance, research indicates that pyrazole derivatives can inhibit specific kinases involved in cancer progression, suggesting that 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine could potentially exhibit similar properties .

2. Insecticidal Properties
The insecticidal activity of pyrazole compounds has been a significant area of interest. A study synthesized various pyrazole derivatives and evaluated their effectiveness against pests such as Aphis fabae. Some derivatives demonstrated high mortality rates comparable to established insecticides like imidacloprid . This suggests that 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine could serve as a basis for developing new insecticides.

Agricultural Applications

Pesticide Development
The structural characteristics of pyrazole compounds make them suitable candidates for developing new pesticides. The ability to modify the side chains allows for the optimization of bioactivity against specific pests while minimizing toxicity to non-target organisms. This adaptability is crucial in creating sustainable agricultural practices that reduce chemical inputs while maintaining crop yields .

Materials Science Applications

Polymer Chemistry
The unique properties of pyrazole compounds can be harnessed in polymer chemistry. The incorporation of 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine into polymer matrices can enhance thermal stability and mechanical strength. Research into the synthesis of polymer composites containing pyrazole derivatives has shown improved properties, making them suitable for advanced applications in coatings and adhesives .

Case Studies

Case Study 1: Anticancer Research
In a study published in a peer-reviewed journal, researchers synthesized a series of pyrazole derivatives and tested their anticancer activity against various cancer cell lines. The results indicated that certain modifications to the pyrazole structure significantly increased cytotoxicity, highlighting the potential for further development of 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine as an anticancer agent .

Case Study 2: Insecticide Efficacy
A comparative analysis of newly synthesized pyrazole insecticides showed that compounds with structural similarities to 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine exhibited significant mortality rates against common agricultural pests. This study emphasizes the need for continued exploration into the insecticidal properties of pyrazole derivatives for sustainable pest management solutions .

Mechanism of Action

The mechanism of action of 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity or modulating its function. This interaction can affect various biochemical pathways, leading to the desired therapeutic or biological effects.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The target compound’s analogs differ primarily in substituent patterns on the pyrazole rings and methanamine linker. Key examples include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reference
1-(1-ethyl-1H-pyrazol-5-yl)-N-methylmethanamine (LM6)	C7H13N3	139.20	Ethyl (C5-pyrazole), methyl (methanamine)
1-(1-ethyl-1H-pyrazol-5-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	C12H19FN6	266.32	Ethyl (C5-pyrazole), fluoro and dimethyl (C4-pyrazole)
1-(1-methyl-1H-pyrazol-3-yl)-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}methanamine	C10H13F3N6	274.25	Methyl (C3-pyrazole), trifluoromethyl (C5-pyrazole)
N-[(1-methyl-1H-pyrazol-3-yl)methyl]-1-(1-propyl-1H-pyrazol-4-yl)methanamine	C11H18N6	234.31	Propyl (C4-pyrazole), methyl (C3-pyrazole)

Key Observations :

• Substituent Bulk : The target compound’s ethyl and methyl groups on the first pyrazole (C5 and C4 positions) balance lipophilicity and steric effects, whereas analogs with trifluoromethyl () or fluorine () substituents enhance polarity and metabolic stability.
• Linker Modifications : The methanamine bridge is conserved across analogs, but substituents on the second pyrazole (e.g., fluorine in ) influence electronic properties and binding affinity.

Physicochemical Properties

• Molecular Weight : The target compound (255.75 g/mol) is heavier than simpler analogs like LM6 (139.20 g/mol) due to additional substituents .
• Solubility: Chlorine in the target compound (C11H18ClN5) may reduce aqueous solubility compared to non-halogenated analogs .
• Stability : Fluorinated analogs (e.g., ) exhibit enhanced metabolic stability due to C-F bond resistance to oxidation.

Biological Activity

1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine, commonly referred to as a pyrazole derivative, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This compound is characterized by its unique molecular structure, which includes multiple pyrazole rings that contribute to its pharmacological properties.

The molecular formula of this compound is $C_{14}H_{24}ClN_5$ with a molecular weight of 297.83 g/mol. The compound's structure allows for various interactions with biological targets, particularly in enzyme inhibition and receptor modulation.

Pyrazole derivatives are known to interact with various biological pathways. The mechanism of action for this specific compound is primarily linked to its ability to inhibit certain enzymes and modulate receptor activity. Research indicates that compounds with pyrazole moieties can act as inhibitors of cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response.

Biological Activity

The biological activity of 1-(1-ethyl-4-methyl-1H-pyrazol-5-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine has been explored in various studies:

Antimicrobial Activity

Several studies have demonstrated the antimicrobial properties of pyrazole derivatives. For instance, compounds similar to this one have shown efficacy against various bacterial strains and fungi, suggesting potential applications in treating infections.

Anti-inflammatory Effects

Research indicates that this compound may possess anti-inflammatory properties by inhibiting the COX enzymes, thereby reducing the production of prostaglandins involved in inflammation. This activity is crucial for developing treatments for inflammatory diseases.

Anticancer Potential

Emerging studies suggest that pyrazole derivatives exhibit anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. The compound's ability to interact with specific cellular pathways makes it a candidate for further investigation in cancer therapy.

Case Studies

Study	Findings
Study 1	Investigated the antimicrobial effects of pyrazole derivatives, showing significant inhibition against Staphylococcus aureus and Escherichia coli .
Study 2	Evaluated the anti-inflammatory properties through COX inhibition assays, revealing a marked reduction in inflammation markers .
Study 3	Assessed anticancer activity in vitro, demonstrating cytotoxic effects on breast cancer cell lines .